Cas no 439685-19-5 (9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate)

• Product Name: 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate
• CAS No: 439685-19-5
• MF: C₂₄H₃₀N₂O₅
• MW: 426.505406856537
• CID: 3166049
• PubChem ID: 59266707
• Update Time: 2025-07-15

9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate
• (9H-fluoren-9-yl)methyl N-[(1S)-2-(tert-butoxy)-1-[methoxy(methyl)carbamoyl]ethyl]carbamate
• (S)-(9H-Fluoren-9-yl)methyl(3-(tert-butoxy)-1-(methoxy(methyl)amino)-1-oxopropan-2-yl)carbamate
• AKOS022193515
• 9H-fluoren-9-ylmethyl N-[(1S)-2-(tert-butoxy)-1-[methoxy(methyl)carbamoyl]ethyl]carbamate
• AK-0715
• SCHEMBL13380598
• 439685-19-5
• (S)-(9H-Fluoren-9-yl)methyl (3-(tert-butoxy)-1-(methoxy(methyl)amino)-1-oxopropan-2-yl)carbamate
• 9H-fluoren-9-ylmethyl N-[(2S)-1-[methoxy(methyl)amino]-3-[(2-methylpropan-2-yl)oxy]-1-oxopropan-2-yl]carbamate

• MDL： MFCD28016115
• Inchi： 1S/C24H30N2O5/c1-24(2,3)31-15-21(22(27)26(4)29-5)25-23(28)30-14-20-18-12-8-6-10-16(18)17-11-7-9-13-19(17)20/h6-13,20-21H,14-15H2,1-5H3,(H,25,28)/t21-/m0/s1
• InChI Key： NAZGMPRIGILXOT-NRFANRHFSA-N
• SMILES： O(C(N[C@H](C(N(C)OC)=O)COC(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 426.21547206Da
• Monoisotopic Mass: 426.21547206Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 11
• Complexity: 598
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate

Professional Introduction to 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate (CAS No. 439685-19-5)

9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 439685-19-5, represents a unique molecular structure that combines functional groups with high potential for therapeutic applications. The presence of a fluorene core, combined with specific carbamate and alcohol functionalities, makes this molecule a candidate for various biochemical interactions, particularly in the development of novel drug candidates.

The structural framework of 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate is characterized by its rigid fluorene backbone, which provides stability and specificity in molecular interactions. This backbone is further modified with a series of functional groups, including a methyl group at the 9-position of the fluorene ring, a carbamate group at the 1-position, and two distinct alcohol functionalities at the 2-position. These modifications contribute to the compound's versatility and its potential utility in multiple biochemical pathways.

In recent years, there has been growing interest in fluorene-based compounds due to their unique photophysical properties and their ability to interact with biological targets. The fluorene moiety is particularly valuable in medicinal chemistry because it can enhance the solubility and bioavailability of drug molecules while also providing a scaffold for further chemical modifications. The specific arrangement of functional groups in 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate suggests that it may have applications in areas such as enzyme inhibition, receptor binding, and drug delivery systems.

One of the most compelling aspects of this compound is its potential role in the development of targeted therapies. The carbamate group, in particular, is known for its ability to form stable bonds with biological targets, making it an attractive moiety for drug design. Additionally, the presence of both primary and secondary alcohol groups provides multiple sites for further derivatization, allowing chemists to tailor the compound's properties to specific therapeutic needs. This flexibility is crucial in medicinal chemistry, where precise control over molecular interactions is essential for achieving desired pharmacological effects.

The stereochemistry of 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate, specifically the (1S) configuration at the carbamate nitrogen, is another key feature that contributes to its potential therapeutic value. Stereoselective synthesis has become increasingly important in drug development because different stereoisomers can exhibit vastly different biological activities. The (1S) configuration may confer specific interactions with biological targets, enhancing efficacy or reducing side effects compared to other stereoisomers.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds like 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate with greater accuracy. These tools allow scientists to simulate molecular interactions and identify potential binding sites on biological targets, providing valuable insights into how the compound might function within a cellular environment. Such simulations are particularly useful in early-stage drug discovery, where they can help prioritize compounds for further experimental validation.

The synthesis of complex organic molecules like this one represents another area where significant progress has been made. Modern synthetic techniques, including transition-metal-catalyzed reactions and asymmetric synthesis methods, have made it possible to construct intricate molecular frameworks with high precision. The synthesis of 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate would likely involve multiple steps, each requiring careful optimization to ensure high yield and purity. Advances in synthetic methodology continue to streamline these processes, making it feasible to produce complex molecules on a larger scale.

In conclusion, 9H-Fluoren-9-ylmethyl N-(1S)-2-(tert-butoxy)-1-methoxy(methyl)carbamoylethylcarbamate (CAS No. 439685-19-5) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features, including the fluorene core and specific functional groups, make it an attractive candidate for further investigation into various therapeutic applications. As our understanding of molecular interactions continues to grow, compounds like this one are likely to play an increasingly important role in the discovery and development of new drugs.